Cas no 2680841-51-2 (5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid)

5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid is a fluorinated furan derivative with a unique structural motif combining a hydroxyl group, a trifluoroacetamido moiety, and a carboxylic acid functionality. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate. The presence of both polar and electron-withdrawing groups enhances its reactivity, making it suitable for further derivatization or as a building block in drug discovery. The trifluoroacetamido group may contribute to improved metabolic stability, while the furan-carboxylic acid scaffold offers opportunities for targeted modifications. Its well-defined structure allows for precise applications in research and development.
5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid structure
2680841-51-2 structure
Product Name:5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid
CAS No:2680841-51-2
MF:C10H10F3NO5
MW:281.18531370163
CID:6085496
PubChem ID:165940207
Update Time:2025-11-05

5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680841-51-2
    • 5-[1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid
    • EN300-28286037
    • 5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid
    • Inchi: 1S/C10H10F3NO5/c1-9(4-15,14-8(18)10(11,12)13)6-3-2-5(19-6)7(16)17/h2-3,15H,4H2,1H3,(H,14,18)(H,16,17)
    • InChI Key: VNGDWXSSJVPPJF-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C)(CO)C1=CC=C(C(=O)O)O1)=O)(F)F

Computed Properties

  • Exact Mass: 281.05110691g/mol
  • Monoisotopic Mass: 281.05110691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 99.8Ų

5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid Pricemore >>

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Additional information on 5-[1-Hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]furan-2-carboxylic acid

5-[1-Hydroxy-2-(2,2,2-Trifluoroacetamido)Propan-2-Yl]Furan-2-Carboxylic Acid: A Comprehensive Overview

5-[1-Hydroxy-2-(2,2,2-Trifluoroacetamido)Propan-2-Yl]Furan-2-Carboxylic Acid (CAS No. 1338797-37-9) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool in the pursuit of novel therapeutic agents.

The chemical structure of 5-[1-Hydroxy-2-(Trifluoroacetamido)Propan-2-Yl]Furan-2-Carboxylic Acid is characterized by a furan ring system with a carboxylic acid group at the 5-position and a trifluoroacetamido-substituted propanol group at the 3-position. This arrangement imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity. The trifluoroacetamido group introduces significant electron-withdrawing effects, enhancing the compound's ability to interact with biological targets such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled the efficient production of 5-[1-Hydroxy-...]Furan... Acid with high purity. These methods not only improve yield but also reduce production costs, making the compound more accessible for large-scale applications.

In terms of biological activity, 5-[1-Hydroxy...]Furan... Acid has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX)-1 and COX-2 enzymes, which are central to inflammation and pain signaling. This makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Moreover, the compound's ability to modulate cellular signaling pathways has opened new avenues for its application in cancer therapy. Preclinical studies have indicated that 5-[1-Hydroxy...]Furan... Acid can induce apoptosis in cancer cells by targeting specific oncogenic pathways. Its selective toxicity towards cancer cells suggests potential use in targeted therapies with minimal impact on healthy tissues.

The structural versatility of 5-[1-Hydroxy...]Furan... Acid also lends itself to applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

In conclusion, 5-[1-Hydroxy...]Furan... Acid represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological studies, position it as a key player in future innovations in pharmacology and materials science.

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